Pyridine, 1,4-dihydro-3,4-dicyano-1-methyl-

• CAS RN: 19424-20-5
• Molecular Formula: C8H7N3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 1-methyl-4H-pyridine-3,4-dicarbonitrile
• InChI: InChI=1S/C8H7N3/c1-11-3-2-7(4-9)8(5-10)6-11/h2-3,6-7H,1H3
• InChI Key: PBGZBLWWBARASA-UHFFFAOYSA-N
• SMILES: CN1C=CC(C(=C1)C#N)C#N

Description

Pyridine, 1,4-dihydro-3,4-dicyano-1-methyl- (also known as Meldrum's acid) is a versatile reagent in organic synthesis. It is widely used in the pharmaceutical industry for the synthesis of new drugs. Meldrum's acid has a unique structure that makes it an excellent candidate for various reactions.

Mechanism of Action

Meldrum's acid acts as a nucleophile in various reactions. It can undergo nucleophilic addition reactions with various electrophiles such as aldehydes, ketones, and esters. The reaction involves the formation of an intermediate, which is then treated with a suitable reagent to give the desired product.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Meldrum's acid. However, it has been reported that Meldrum's acid can inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the nervous system. Acetylcholine is a neurotransmitter that plays a vital role in the transmission of nerve impulses. Inhibition of acetylcholinesterase can lead to the accumulation of acetylcholine, which can result in various physiological effects.

Advantages and Limitations for Lab Experiments

Meldrum's acid has several advantages in lab experiments. It is a versatile reagent that can undergo various reactions to give the desired product. It is relatively easy to synthesize and is readily available. However, Meldrum's acid has some limitations. It is highly sensitive to air and moisture and should be stored in a dry and air-tight container. Meldrum's acid is also highly acidic and can cause skin and eye irritation.

Future Directions

Meldrum's acid has several potential future directions. It can be used in the synthesis of new drugs with unique properties. It can also be used in the synthesis of new materials with specific properties. Meldrum's acid can be used in the development of new catalysts for various reactions. Additionally, Meldrum's acid can be used in the development of new sensors for various applications.
Conclusion:
In conclusion, Meldrum's acid is a versatile reagent that has several scientific research applications. It is widely used in the pharmaceutical industry for the synthesis of new drugs. Meldrum's acid has a unique structure that makes it an excellent candidate for various reactions. It has several advantages in lab experiments but also has some limitations. Meldrum's acid has several potential future directions, and further research is needed to explore its full potential.

Synthesis Methods

Meldrum's acid can be synthesized by the reaction of malonic acid with acetic anhydride in the presence of a catalyst. The reaction involves the formation of an intermediate, which is then treated with phosphorus pentoxide to give Meldrum's acid.

Scientific Research Applications

Meldrum's acid has been extensively used in the synthesis of various organic compounds. It is particularly useful in the pharmaceutical industry for the synthesis of new drugs. Meldrum's acid is used as a starting material for the synthesis of barbiturates, which are used as sedatives and hypnotics. It is also used in the synthesis of coumarin derivatives, which have anticoagulant properties. Meldrum's acid has also been used in the synthesis of pyrazole derivatives, which have anti-inflammatory and analgesic properties.